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Compound of Interest

Compound Name: 3,4-Dimethoxytoluene

Cat. No.: B046254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety endorsement or protocol. All laboratory work should be conducted in

accordance with established institutional safety guidelines and a comprehensive, substance-

specific risk assessment.

Introduction
3,4-Dimethoxytoluene, also known as 4-methylveratrole, is an aromatic organic compound

with the chemical formula C₉H₁₂O₂.[1][2][3][4] It serves as a versatile intermediate in the

synthesis of a variety of molecules, including pharmaceuticals and fragrances.[5][6] Given its

utility in research and development, a thorough understanding of its safety and handling

properties is paramount for professionals working with this substance. This guide provides a

comprehensive overview of the known safety data, handling procedures, and relevant

biological context for 3,4-Dimethoxytoluene.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 3,4-Dimethoxytoluene is presented below. It is

important to note that GHS classification information can be inconsistent across different

suppliers.[1] While some sources indicate it does not meet GHS hazard criteria, others classify

it as an irritant.[1] Therefore, it is prudent to handle this chemical with appropriate caution.
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Table 1: Physical and Chemical Properties of 3,4-Dimethoxytoluene

Property Value Source

Molecular Formula C₉H₁₂O₂ [1][2][3][4]

Molecular Weight 152.19 g/mol [1]

Appearance

White or Colorless to Light

yellow, powder to lump to clear

liquid

[7]

Melting Point 22-24 °C [8]

Boiling Point 219-220 °C @ 760 mmHg [8]

Flash Point 85 °C (185 °F) [8]

Density 1.051 g/mL at 25 °C

Solubility
Insoluble in water, soluble in

alcohol
[8]

Vapor Pressure
0.171 mmHg at 25 °C

(estimated)
[8]

Table 2: Hazard Identification and GHS Classification
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Hazard Classification Source

GHS Classification

Not classified as hazardous by

some sources; others indicate

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

and Specific Target Organ

Toxicity - Single Exposure

(Category 3) for respiratory

tract irritation.

[1]

Signal Word Warning (by some sources) [1]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation (as

reported by some sources).

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay, P280: Wear protective

gloves/protective clothing/eye

protection/face protection,

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[9]

Experimental Protocols
Synthesis of 3,4-Dimethoxytoluene
Several methods for the synthesis of 3,4-Dimethoxytoluene have been reported. Below are

two examples of cited experimental protocols.

Protocol 1: Wolff-Kishner Reduction of Veratraldehyde
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This method involves the reduction of veratraldehyde using hydrazine and potassium hydroxide

in ethylene glycol.

Materials: Veratraldehyde (91.5 g), Potassium hydroxide (100 g), 95% Hydrazine (75 ml),

Ethylene glycol (700 ml), Diethyl ether, Water.

Procedure:

A mixture of veratraldehyde, potassium hydroxide, 95% hydrazine, and ethylene glycol is

heated at reflux until the potassium hydroxide dissolves (approximately 30 minutes).[10]

The hydrazone will separate as a yellow solid, and mild foaming may occur.[10]

Continue heating at reflux, which will cause the evolution of nitrogen gas and vigorous

frothing.[10]

After 3 hours, cool the solution and pour it into 1.5 L of cold water.[10]

Extract the resulting oil with diethyl ether.[10]

Wash the combined ether extracts with water, dry the solution, and evaporate the solvent

to yield a yellow oil.[10]

Distill the crude product to obtain pure 3,4-Dimethoxytoluene as a colorless oil.[10]

Protocol 2: Methylation of 4-Methylguaiacol

This industrial method utilizes the methylation of 4-methylguaiacol with bromomethane-

containing waste gas.

Materials: 4-Methylguaiacol (8.28 g, 0.06 mol), 2M Sodium hydroxide solution (30 ml),

Tetrabutylammonium bromide ((C₄H₉)₄NBr, 0.30 g), Industrial waste gas containing

bromomethane.

Procedure:

In a 100 ml two-necked flask, combine 4-methylguaiacol and the sodium hydroxide

solution.[11]
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Add tetrabutylammonium bromide as a phase-transfer catalyst.[11]

Slowly heat the mixture to 80 °C while stirring.[11]

Pass the industrial waste gas containing bromomethane through the reaction mixture until

the reaction is complete.[11]

The product, 1,2-dimethoxy-4-methylbenzene (3,4-Dimethoxytoluene), can be isolated

with high yield.[11]

Safety and Handling Procedures
Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield, especially when

there is a risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.

Inspect gloves for any signs of degradation or puncture before use.

Body Protection: A standard laboratory coat should be worn. For procedures with a higher

risk of splashes, a chemical-resistant apron is also recommended.

Respiratory Protection: All handling of 3,4-Dimethoxytoluene should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation of

vapors.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust. Ensure

adequate ventilation. Keep away from sources of ignition.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.
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In case of Skin Contact: Immediately wash skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.

In case of Inhalation: Remove from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical

attention.

In case of Ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Accidental Release Measures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area and ventilate it. Wear appropriate personal protective

equipment. Prevent the spill from entering drains or waterways. Contain the spill and collect

the material for disposal.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Potential Biological Activity and Signaling Pathways
While there is limited direct research on the biological activity and signaling pathways

specifically modulated by 3,4-Dimethoxytoluene, studies on structurally similar compounds

can provide valuable insights for researchers. One such compound is 3,4-dihydroxytoluene

(DHT), a metabolite of the flavonoid rutin, where the methoxy groups of 3,4-Dimethoxytoluene
are replaced by hydroxyl groups.

Research has shown that DHT exhibits anti-inflammatory properties in lipopolysaccharide

(LPS)-activated macrophages.[12] Specifically, DHT was found to inhibit the production of nitric

oxide (NO) and pro-inflammatory cytokines by suppressing the activation of the NF-κB

signaling pathway.[12] The NF-κB pathway is a critical regulator of the inflammatory response.
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It is important to emphasize that the methylation of hydroxyl groups can significantly alter the

biological activity of a compound. Therefore, the activity of DHT does not directly translate to

3,4-Dimethoxytoluene. However, this information provides a scientifically grounded

hypothesis for initial investigations into the potential biological effects of 3,4-
Dimethoxytoluene. Researchers in drug development may consider exploring its potential to

modulate inflammatory pathways, keeping in mind the structural relationship to known anti-

inflammatory compounds.

Visualizations
Logical Relationship: Laboratory Chemical Risk
Assessment Workflow
The following diagram illustrates a general workflow for assessing and managing the risks

associated with handling a chemical like 3,4-Dimethoxytoluene in a laboratory setting.

Risk Assessment Process

Inputs & Outputs

Identify Hazards

Characterize Risk

Assess Exposure Potential

Control Risks

Safe Handling SOPSDS & Literature Experimental Protocol

Click to download full resolution via product page
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Caption: A workflow for chemical risk assessment in a laboratory setting.

Signaling Pathway: Hypothetical Modulation of the NF-
κB Pathway
This diagram illustrates the NF-κB signaling pathway, which is known to be modulated by the

structurally related compound 3,4-dihydroxytoluene. This serves as a hypothetical target for

investigating the biological activity of 3,4-Dimethoxytoluene.
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Caption: Hypothetical modulation of the NF-κB signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b046254?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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